N-(1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethyl)-2-(2-oxopyrrolidin-1-yl)acetamide;hydrochloride
Overview
Description
. It was initially developed by Sanwa Kagaku Kenkyusho Co., Ltd. and falls within the therapeutic area of nervous system diseases .
Preparation Methods
The synthesis of SNK-882 involves condensation reactions. Specifically, it can be prepared by condensing 7alpha-(aminomethyl)pyrrolizidine with 2-(2-oxo-pyrrolidin-1-yl)acetic acid methyl ester under heating conditions .
Scientific Research Applications
SNK-882’s applications span multiple scientific fields:
Chemistry: Investigating its reactivity and potential as a building block for other compounds.
Biology: Studying its effects on cellular processes and potential therapeutic applications.
Medicine: Exploring its pharmacological properties and potential clinical uses.
Industry: Assessing its industrial applications, such as in drug development or material science.
Mechanism of Action
The precise mechanism by which SNK-882 exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways within the nervous system. Further studies are needed to unravel its mode of action.
Comparison with Similar Compounds
While detailed information on similar compounds is limited, SNK-882’s uniqueness lies in its chemical structure and potential applications. Further comparative analysis would be valuable to understand its distinct features.
properties
CAS RN |
152221-12-0 |
|---|---|
Molecular Formula |
C14H24ClN3O2 |
Molecular Weight |
301.81 g/mol |
IUPAC Name |
N-(1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethyl)-2-(2-oxopyrrolidin-1-yl)acetamide;hydrochloride |
InChI |
InChI=1S/C14H23N3O2.ClH/c18-12(10-16-7-1-4-13(16)19)15-11-14-5-2-8-17(14)9-3-6-14;/h1-11H2,(H,15,18);1H |
InChI Key |
DSRRZZDDBKFTID-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)N(C1)CC(=O)NCC23CCCN2CCC3.Cl |
Other CAS RN |
152221-12-0 |
Origin of Product |
United States |
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